Cas no 97720-45-1 (1-benzyl-4-tert-butyl-2,6,7-trioxabicyclo[2.2.2]octane)

• Product name: 1-benzyl-4-tert-butyl-2,6,7-trioxabicyclo[2.2.2]octane
• CAS No: 97720-45-1
• MF: C₁₆H₂₂O₃
• MW: 262.3441
• CID: 1989135
• PubChem ID: 175765

1-benzyl-4-tert-butyl-2,6,7-trioxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-tert-butyl-2,6,7-trioxabicyclo[2.2.2]octane
• 4-benzyl-1-tert-butyl-3,5,8-trioxabicyclo[2.2.2]octane
• 2,6,7-Trioxabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)-1-(phenylmethyl)-
• 1-Benzyl-4-tert-butylbicycloorthocarboxylate
• DTXSID20243210
• 4-(1,1-Dimethylethyl)-1-(phenylmethyl)-2,6,7-trioxabicyclo(2.2.2)octane
• 97720-45-1
• DTXCID20165701

• Inchi： InChI=1S/C16H22O3/c1-14(2,3)15-10-17-16(18-11-15,19-12-15)9-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
• InChI Key： PNPMXIPTCMJBIC-UHFFFAOYSA-N
• SMILES： CC(C)(C)C12COC(OC1)(OC2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 262.157
• Monoisotopic Mass: 262.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.139
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 108.9°C
• Refractive Index: 1.547